1-{[(4-Fluoro-2-methylphenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C12H18FNO
• Molecular Weight: 211.28 g/mol
• IUPAC Name: 1-[(4-fluoro-2-methylphenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C12H18FNO/c1-9-6-11(13)5-4-10(9)7-14-8-12(2,3)15/h4-6,14-15H,7-8H2,1-3H3
• InChI Key: LPDBYEIXZWSOQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)CNCC(C)(C)O

Description

1-{[(4-Fluoro-2-methylphenyl)methyl]amino}-2-methylpropan-2-ol is a tertiary alkanol derivative featuring an aminomethyl group attached to a substituted phenyl ring. Its molecular formula is C₁₂H₁₇FNO, with a molecular weight of 225.27 g/mol. The compound’s structure comprises a 4-fluoro-2-methylphenylmethyl group linked to a 2-methylpropan-2-ol backbone via an amino bridge. This structural profile suggests applications in pharmaceutical research, particularly in adrenergic or beta-blocker analogs, where similar propanolamine derivatives are prevalent .

Preparation Methods

The synthesis of 1-{[(4-Fluoro-2-methylphenyl)methyl]amino}-2-methylpropan-2-ol can be achieved through several routes. One common method involves the reaction of 4-fluoro-2-methylbenzylamine with acetone in the presence of a reducing agent. The reaction typically proceeds under mild conditions, yielding the desired product with high purity .

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. These methods often include steps for purification and quality control to ensure the consistency and safety of the final product.

Chemical Reactions Analysis

1-{[(4-Fluoro-2-methylphenyl)methyl]amino}-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes, depending on the reaction conditions.

Reduction: Reduction reactions can convert the compound into different amines or alcohols.

Substitution: The fluoro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-{[(4-Fluoro-2-methylphenyl)methyl]amino}-2-methylpropan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is utilized in biochemical assays and as a reagent in various biological studies.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It finds applications in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-{[(4-Fluoro-2-methylphenyl)methyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Comparative Structural and Physicochemical Properties

Compound Name	Molecular Formula	Substituents on Phenyl Ring	Amino Group Substituent	Molecular Weight (g/mol)	Key Features
Target Compound	C₁₂H₁₇FNO	4-Fluoro, 2-methyl	4-Fluoro-2-methylphenylmethyl	225.27	Tertiary alcohol, balanced lipophilicity
1-{[(4-Bromo-3-fluorophenyl)methyl]amino}-2-methylpropan-2-ol	C₁₁H₁₅BrFNO	4-Bromo, 3-fluoro	4-Bromo-3-fluorophenylmethyl	276.14	Higher molecular weight, discontinued
1-{[(4-fluorophenyl)methyl][(1-methyl-1H-pyrrol-2-yl)methyl]amino}-3-(2-methylphenoxy)propan-2-ol	C₂₂H₂₄FN₃O₂	4-Fluoro (additional pyrrole)	4-Fluorophenylmethyl + pyrrolylmethyl	381.45	Dual amino substituents, phenoxy group
1-[(1-Methylethyl)amino]-3-[2-(2-propenyl)phenoxy]-2-propanol	C₁₄H₂₁NO₂	2-Propenylphenoxy	Isopropyl	235.32	Phenoxy linkage, unsaturated propenyl

Key Differences and Implications

Halogen Substituents

• Target vs. Compound: The target compound substitutes bromine () with fluorine at the phenyl ring’s para position. Bromine’s higher atomic weight and polarizability increase molecular weight (276.14 vs. Fluorine’s electronegativity enhances binding affinity in drug-receptor interactions and improves pharmacokinetics.

Amino Group Complexity

• Target vs. Compound: The target’s amino group is simpler (single substituent) compared to ’s dual substituents (4-fluorophenylmethyl + pyrrolylmethyl). While the latter may enhance receptor interaction via π-π stacking or hydrogen bonding, synthetic complexity and cost increase. The target’s simplicity offers advantages in manufacturing scalability .

Alcohol Type and Linkages

• Tertiary Alcohol (Target) vs. However, this feature improves blood-brain barrier penetration in CNS-targeted therapies .

Table 2: Comparative Pharmacological and Industrial Relevance

Compound	Potential Applications	Research Findings
Target Compound	Adrenergic receptor modulation	Optimized lipophilicity for membrane permeability; fluorine enhances stability
Compound	Discontinued (likely toxicity concerns)	Bromine’s size and reactivity may contribute to off-target effects
Compound	Multi-target drug candidates	Dual amino substituents enable polypharmacology but complicate synthesis
Compound	Beta-blocker analogs	Phenoxy group enhances solubility but introduces oxidative metabolism risks